2,2,3,3,4,4,5,5,5-nonafluoro-N-2-pyrazinylpentanamide

• IUPAC Name: 2,2,3,3,4,4,5,5,5-nonafluoro-N-pyrazin-2-ylpentanamide
• InChI: InChI=1S/C9H4F9N3O/c10-6(11,5(22)21-4-3-19-1-2-20-4)7(12,13)8(14,15)9(16,17)18/h1-3H,(H,20,21,22)
• InChI Key: XNGLOHATRSTPCV-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C=N1)NC(=O)C(C(C(C(F)(F)F)(F)F)(F)F)(F)F
• Molecular Formula: C9H4F9N3O
• Molecular Weight: 341.13 g/mol

Description

2,2,3,3,4,4,5,5,5-nonafluoro-N-2-pyrazinylpentanamide is a fluorinated compound that has gained attention in the scientific community due to its unique properties. This compound is a potential candidate for various applications in the fields of medicinal chemistry, materials science, and nanotechnology.

Mechanism of Action

The mechanism of action of 2,2,3,3,4,4,5,5,5-nonafluoro-N-2-pyrazinylpentanamide is not fully understood. However, it is believed to function by disrupting bacterial cell membranes and inhibiting cell wall synthesis. In cancer cells, it has been shown to induce apoptosis, or programmed cell death, by activating caspase enzymes.
Biochemical and Physiological Effects:
2,2,3,3,4,4,5,5,5-nonafluoro-N-2-pyrazinylpentanamide has been shown to have minimal toxicity in animal studies. However, its effects on human health are not fully understood. It is important to note that this compound should not be used for drug purposes without further research and development.

Advantages and Limitations for Lab Experiments

One advantage of 2,2,3,3,4,4,5,5,5-nonafluoro-N-2-pyrazinylpentanamide is its unique fluorinated structure, which gives it properties such as high thermal stability and chemical resistance. However, its limited solubility in water can make it difficult to work with in some experiments.

Future Directions

There are several future directions for research on 2,2,3,3,4,4,5,5,5-nonafluoro-N-2-pyrazinylpentanamide. One area of interest is the synthesis of fluorinated nanoparticles for drug delivery and imaging applications. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the fields of medicinal chemistry and materials science.

Scientific Research Applications

2,2,3,3,4,4,5,5,5-nonafluoro-N-2-pyrazinylpentanamide has been studied for its potential applications in various fields. In medicinal chemistry, it has been shown to exhibit antibacterial activity against gram-positive bacteria such as Staphylococcus aureus. Additionally, it has been found to possess antitumor activity against human cancer cell lines.
In materials science, this compound has been used as a building block for the synthesis of fluorinated polymers. These polymers have unique properties such as high thermal stability, chemical resistance, and low surface energy, making them useful for various applications such as coatings, adhesives, and electronic materials.
In nanotechnology, 2,2,3,3,4,4,5,5,5-nonafluoro-N-2-pyrazinylpentanamide has been investigated as a potential candidate for the synthesis of fluorinated nanoparticles. These nanoparticles have applications in drug delivery, imaging, and sensing.